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Compound of Interest

15-Hydroxy-7-oxodehydroabietic
Compound Name: d
aci

Cat. No.: B1151945

Disclaimer: A specific Safety Data Sheet (SDS) with detailed disposal instructions for 15-
Hydroxy-7-oxodehydroabietic acid is not readily available. Therefore, this guidance is based
on established best practices for the disposal of hazardous laboratory chemicals. All waste
chemical solids, liquids, or containerized gases should be treated as hazardous waste unless
confirmed to be non-hazardous by an authorized body[1].

Proper management of chemical waste is a critical aspect of laboratory safety, ensuring the
protection of personnel and the environment. The disposal of 15-Hydroxy-7-
oxodehydroabietic acid must comply with local, regional, and national regulations, such as
the Resource Conservation and Recovery Act (RCRA) in the United States[2][3][4].

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are wearing appropriate Personal
Protective Equipment (PPE), including a lab coat, safety goggles, and chemical-resistant
gloves. All handling of this compound, especially in its powdered form, should be conducted in
a certified chemical fume hood to avoid inhalation.

Summary of Chemical Data

The following table summarizes the available information for 15-Hydroxy-7-
oxodehydroabietic acid. This data is essential for selecting appropriate waste containers and
understanding potential hazards.
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Property Data Reference
CAS Number 95416-24-4 [5]
Molecular Formula C20H2604 [5]
Physical Description Powder [5]

Chloroform, Dichloromethane,
Common Solvents [5][6]
Ethyl Acetate, DMSO, Acetone

_ May be an irritant, based on
Potential Hazards o
similar compounds[7][8].

Protect from air and light;
Storage ] [5]
refrigerate or freeze (2-8 °C)

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe disposal of 15-Hydroxy-7-
oxodehydroabietic acid and solutions containing it.

1. Waste ldentification and Segregation:

e Solid Waste: Unused or contaminated 15-Hydroxy-7-oxodehydroabietic acid powder
should be collected as solid hazardous waste.

 Liquid Waste: Solutions of this compound should be segregated based on the solvent used.
For example, waste containing halogenated solvents like chloroform or dichloromethane
must be kept separate from non-halogenated solvent waste like acetone or ethyl acetate[9].
Never mix incompatible waste streams|[2].

2. Container Selection:

» Waste must be stored in containers that are chemically compatible with the contents[1][10].
The original container is often the best choice for storing hazardous waste[1].

o Ensure containers are in good condition, free from leaks, and have a secure, leak-proof
closure[2][9].
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For liquid waste, use containers made of appropriate material (e.g., glass for most organic
solvents)[9].

. Labeling:
All waste containers must be clearly and accurately labeled[10].
The label should include:

The words "Hazardous Waste."

o

[e]

The full chemical name: "15-Hydroxy-7-oxodehydroabietic acid."

o

A list of all components in the container, including solvents.

[¢]

The approximate percentage of each component.

[e]

The date when waste was first added to the container (accumulation start date).

[e]

The relevant hazard characteristics (e.g., "Irritant,” "Flammable" if in a flammable solvent).
. Storage in the Laboratory:

Store waste containers in a designated and clearly marked satellite accumulation area within
the laboratory[11].

Keep containers closed at all times, except when adding waste[1][11].

Ensure secondary containment, such as a spill tray, is in place to manage any potential
leaks[9].

Store waste away from heat sources, direct sunlight, and high-traffic areas[10].
. Arranging for Disposal:

Hazardous waste must be disposed of through your institution's Environmental Health and
Safety (EHS) office or a certified hazardous waste disposal company[10].
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» Never dispose of this chemical down the sink or in regular trash[1][2]. Evaporation of
chemical waste, even in a fume hood, is not a permissible disposal method[1].

» Follow your institution's specific procedures for requesting a waste pickup.

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of 15-Hydroxy-7-oxodehydroabietic acid.
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Waste Generation & Segregation
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Caption: Disposal workflow for 15-Hydroxy-7-oxodehydroabietic acid waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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